Cas no 1557150-32-9 (Furan, 3-[[1-(bromomethyl)cyclobutyl]methyl]-)

• Product Name: Furan, 3-[[1-(bromomethyl)cyclobutyl]methyl]-
• CAS No: 1557150-32-9
• MF: C₁₀H₁₃BrO
• MW: 229.113622426987
• CID: 5282695
• Update Time: 2025-10-31

Furan, 3-[[1-(bromomethyl)cyclobutyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Furan, 3-[[1-(bromomethyl)cyclobutyl]methyl]-

• Inchi： 1S/C10H13BrO/c11-8-10(3-1-4-10)6-9-2-5-12-7-9/h2,5,7H,1,3-4,6,8H2
• InChI Key： LNYWFDIEWLQREI-UHFFFAOYSA-N
• SMILES： O1C=CC(CC2(CBr)CCC2)=C1

Additional information on Furan, 3-[[1-(bromomethyl)cyclobutyl]methyl]-

Latest Research Insights on Furan, 3-[[1-(bromomethyl)cyclobutyl]methyl]- (CAS: 1557150-32-9) in Chemical Biology and Pharmaceutical Applications

The compound Furan, 3-[[1-(bromomethyl)cyclobutyl]methyl]- (CAS: 1557150-32-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of Furan, 3-[[1-(bromomethyl)cyclobutyl]methyl]- as a versatile intermediate in the synthesis of complex bioactive molecules. Its bromomethyl and cyclobutyl functional groups make it an attractive candidate for further chemical modifications, particularly in the development of novel small-molecule inhibitors targeting specific enzymes or receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of cyclobutane-containing compounds, which are increasingly recognized for their pharmacological potential.

In terms of biological activity, preliminary in vitro assays have shown that derivatives of Furan, 3-[[1-(bromomethyl)cyclobutyl]methyl]- exhibit moderate inhibitory effects against certain cancer cell lines, particularly those associated with solid tumors. Researchers speculate that the compound's ability to disrupt cellular signaling pathways may underlie its observed activity. However, further in vivo studies are required to validate these findings and assess its therapeutic potential.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the yield and purity of Furan, 3-[[1-(bromomethyl)cyclobutyl]methyl]-. A 2024 patent application describes an improved synthetic route that reduces byproduct formation while maintaining scalability for industrial production. This development is particularly significant for pharmaceutical companies exploring its use in large-scale drug manufacturing.

The safety profile of Furan, 3-[[1-(bromomethyl)cyclobutyl]methyl]- has also been investigated in recent toxicology studies. While the compound shows acceptable stability under standard laboratory conditions, researchers recommend careful handling due to its reactive bromomethyl group. Appropriate safety measures should be implemented when working with this compound in both research and industrial settings.

Looking forward, the pharmaceutical industry appears particularly interested in exploring the potential of Furan, 3-[[1-(bromomethyl)cyclobutyl]methyl]- as a building block for next-generation therapeutics. Its structural features make it a promising candidate for the development of targeted therapies, especially in oncology and inflammatory diseases. Several research groups have reported ongoing investigations into its structure-activity relationships, with results expected to be published in the coming year.

In conclusion, Furan, 3-[[1-(bromomethyl)cyclobutyl]methyl]- (CAS: 1557150-32-9) represents an exciting area of research in chemical biology and pharmaceutical development. While current findings are promising, additional studies are needed to fully elucidate its mechanisms of action and therapeutic potential. The compound's unique structural features and demonstrated biological activity position it as a valuable tool for medicinal chemistry and drug discovery efforts.